Cas no 2243506-01-4 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid
• CAS No: 2243506-01-4
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6015908
• PubChem ID: 165718650
• Update Time: 2025-05-19

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492913
• 2243506-01-4
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid

• Inchi： 1S/C25H24N2O5S/c28-23(29)12-16-15-33-24(26-16)27(13-17-6-5-11-31-17)25(30)32-14-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,15,17,22H,5-6,11-14H2,(H,28,29)
• InChI Key： CDZFBPOPQPPHTP-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CCCO1

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid: A Comprehensive Overview

The compound 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)-1,3-thiazol-4-yl]acetic acid (CAS No. 2243506-01-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring, a fluorenylmethyloxycarbonyl (Fmoc) group, and an oxolane (tetrahydrofuran) moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and applications.

The thiazole ring is a heterocyclic aromatic structure that plays a crucial role in the compound's reactivity and stability. Thiazoles are known for their ability to participate in various nucleophilic and electrophilic reactions, making them valuable in drug discovery and materials synthesis. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, adds another layer of functionality to this compound. The Fmoc group is particularly useful for its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it ideal for applications in organic synthesis.

The oxolane (tetrahydrofuran) moiety further enhances the compound's versatility by introducing a cyclic ether structure. This group is known for its ability to form stable ether linkages and participate in various condensation reactions. The combination of these functional groups in a single molecule makes CAS No. 2243506-01-4 a unique candidate for exploring new chemical reactions and materials.

Recent studies have highlighted the potential of this compound in the field of bioconjugation chemistry. Researchers have demonstrated that the thiazole ring can serve as a platform for attaching various bioactive molecules, such as peptides, nucleic acids, and small-molecule drugs. This property makes it an attractive candidate for developing targeted drug delivery systems and biosensors.

In addition to its biological applications, CAS No. 2243506-01-4 has shown promise in the field of materials science. The compound's ability to form stable covalent bonds with other molecules has been leveraged to create advanced materials with tailored properties. For example, researchers have used this compound to synthesize novel polymers with improved mechanical strength and thermal stability.

The synthesis of CAS No. 2243506-01-4 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions, the introduction of the Fmoc group via nucleophilic substitution, and the incorporation of the oxolane moiety through etherification reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

One of the most exciting developments in recent years has been the use of this compound in click chemistry applications. Click chemistry relies on highly efficient reactions that can quickly assemble complex molecules from simple building blocks. The presence of both alkyne and azide groups in certain derivatives of CAS No. 2243506-01-4 has enabled researchers to explore new click reaction pathways, leading to the creation of novel materials with unprecedented properties.

In conclusion, CAS No. 2243506-01-4, or 2-[2-{[(9H-fluoren...